Cas no 2138112-10-2 (2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol)

2-[5-Amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol is a fluorinated pyrazole derivative featuring a thiazole substituent, which enhances its structural diversity and potential reactivity. The presence of both amino and hydroxyl functional groups increases its versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The fluorine atom contributes to improved metabolic stability and binding affinity, making it a valuable intermediate for designing bioactive compounds. Its well-defined heterocyclic framework allows for selective modifications, facilitating the development of targeted molecules. This compound is suited for use in high-throughput screening and structure-activity relationship studies due to its balanced polarity and synthetic accessibility.

2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol structure

2138112-10-2 structure

Product Name:2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol

CAS No:2138112-10-2

MF:C₈H₉FN₄OS

MW:228.246662855148

CID:6079703

PubChem ID:165499720

Update Time:2025-10-21

2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
- 2138112-10-2
- EN300-1150061
- Inchi： 1S/C8H9FN4OS/c9-6-7(5-1-2-11-15-5)12-13(3-4-14)8(6)10/h1-2,14H,3-4,10H2
- InChI Key： GUDODCDXFHIAAU-UHFFFAOYSA-N
- SMILES： S1C(=CC=N1)C1C(=C(N)N(CCO)N=1)F

Computed Properties

Exact Mass: 228.04811026g/mol
Monoisotopic Mass: 228.04811026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 105Å²

2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1150061-1.0g	2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol	2138112-10-2		1g	$0.0	2023-06-09

2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol Related Literature

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5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

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Additional information on 2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol

Compound CAS No. 2138112-10-2: 2-[5-Amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol

The compound with CAS No. 2138112-10-2, known as 2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazole ring substituted with an amino group, a fluoro group, and a thiazole moiety. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The thiazole moiety in this compound adds further complexity and functionality, enhancing its potential as a lead compound for medicinal chemistry applications. Researchers have demonstrated that such structures can exhibit significant anti-inflammatory, antioxidant, and anticancer activities, making them valuable candidates for preclinical studies.

The synthesis of CAS No. 2138112-10-2 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent incorporation of the thiazole group via nucleophilic substitution or coupling reactions. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the synthesis process, reducing production time and improving scalability.

In terms of applications, this compound has shown promise in the field of bioorganic chemistry, where it serves as a valuable building block for constructing more complex molecules. Its ability to act as both a nucleophile and an electrophile makes it highly versatile in various coupling reactions. Additionally, its unique electronic properties make it an attractive candidate for use in materials science, particularly in the development of advanced materials for electronics and optoelectronics.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. For instance, molecular docking simulations have revealed that this compound has a high affinity for certain protein receptors, suggesting its potential role in drug design.

The integration of experimental and computational approaches has significantly enhanced our understanding of the properties and applications of CAS No. 2138112-10-2. As research continues to progress, this compound is expected to play an increasingly important role in both academic and industrial settings. Its unique combination of structural features and functional groups positions it as a key player in the development of novel chemical entities with diverse applications.